Cas no 74400-48-9 (2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-)
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-, is a nitro-substituted benzoxadiazole derivative with potential applications in organic synthesis and materials science. Its structure features a benzoxadiazole core functionalized with a nitro group at the 7-position and dipropylamino substituents at the 4-position, enhancing its electron-accepting and fluorescence properties. This compound may serve as a key intermediate in the development of dyes, sensors, or optoelectronic materials due to its conjugated π-system and tunable electronic characteristics. The nitro group contributes to its reactivity in reduction or substitution reactions, while the dipropylamino moiety improves solubility in organic solvents. Its well-defined molecular architecture makes it suitable for controlled functionalization in advanced chemical applications.
74400-48-9 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
CAS No:74400-48-9
MF:C12H16N4O3
MW:264.280442237854
CID:541106
PubChem ID:3128215
Update Time:2025-06-09
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl-
- 4-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-7-amine
- AKOS000605970
- CS-0297771
- DTXSID00389600
- 7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine
- SR-01000402775
- 74400-48-9
- 7-NITRO-N,N-DIPROPYL-2,1,3-BENZOXADIAZOL-4-AMINE
- SR-01000402775-1
- EN300-766935
- SCHEMBL3505281
- EU-0001788
- Oprea1_858961
-
- Inchi: 1S/C12H16N4O3/c1-3-7-15(8-4-2)9-5-6-10(16(17)18)12-11(9)13-19-14-12/h5-6H,3-4,7-8H2,1-2H3
- InChI Key: GHQUCVFMTTZSKP-UHFFFAOYSA-N
- SMILES: O1N=C2C(=CC=C(C2=N1)N(CCC)CCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 264.12238
- Monoisotopic Mass: 264.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 88Ų
Experimental Properties
- PSA: 85.3
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766935-0.05g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 0.05g |
$900.0 | 2025-03-21 | |
| Enamine | EN300-766935-0.1g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 0.1g |
$943.0 | 2025-03-21 | |
| Enamine | EN300-766935-0.25g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 0.25g |
$985.0 | 2025-03-21 | |
| Enamine | EN300-766935-0.5g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 0.5g |
$1027.0 | 2025-03-21 | |
| Enamine | EN300-766935-1.0g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 1.0g |
$1070.0 | 2025-03-21 | |
| Enamine | EN300-766935-2.5g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 2.5g |
$2100.0 | 2025-03-21 | |
| Enamine | EN300-766935-5.0g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 5.0g |
$3105.0 | 2025-03-21 | |
| Enamine | EN300-766935-10.0g |
7-nitro-N,N-dipropyl-2,1,3-benzoxadiazol-4-amine |
74400-48-9 | 95.0% | 10.0g |
$4606.0 | 2025-03-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368441-50mg |
7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine |
74400-48-9 | 98% | 50mg |
¥22680.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368441-100mg |
7-Nitro-N,N-dipropylbenzo[c][1,2,5]oxadiazol-4-amine |
74400-48-9 | 98% | 100mg |
¥20364.00 | 2024-07-28 |
2,1,3-Benzoxadiazol-4-amine, 7-nitro-N,N-dipropyl- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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